Cas no 5677-17-8 (1,4-Benzenediamine, N-2-benzothiazolyl-)

• Product Name: 1,4-Benzenediamine, N-2-benzothiazolyl-
• CAS No: 5677-17-8
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 335683
• PubChem ID: 2754712
• Update Time: 2025-04-19

1,4-Benzenediamine, N-2-benzothiazolyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-2-benzothiazolyl-
• 4-N-(1,3-benzothiazol-2-yl)benzene-1,4-diamine
• SCHEMBL20380313
• AKOS000185907
• 5677-17-8
• DTXSID20373046

• Inchi： 1S/C13H11N3S/c14-9-5-7-10(8-6-9)15-13-16-11-3-1-2-4-12(11)17-13/h1-8H,14H2,(H,15,16)
• InChI Key： JSUWBBQTCBPTNM-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 241.06736854g/mol
• Monoisotopic Mass: 241.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles